Cas no 1592587-69-3 (3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine
• CAS No: 1592587-69-3
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5765721
• PubChem ID: 116228294
• Update Time: 2025-06-08

3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1147558
• 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine
• 1592587-69-3

• Inchi： 1S/C12H21N3/c1-7(2)10-11(8(3)9-5-6-9)14-15(4)12(10)13/h7-9H,5-6,13H2,1-4H3
• InChI Key： DKQPTOOKDIMWPW-UHFFFAOYSA-N
• SMILES： N1=C(C(=C(N)N1C)C(C)C)C(C)C1CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine

Introduction to 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine (CAS No. 1592587-69-3)

3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine, with the CAS number 1592587-69-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this molecule, particularly the cyclopropylethyl and isopropyl substituents, contribute to its distinct pharmacological profile.

The synthesis of 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine has been extensively studied in recent years. One of the most efficient synthetic routes involves the condensation of an appropriate hydrazine derivative with a suitable nitrile or ketone. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The detailed synthetic pathway and characterization data have been published in several peer-reviewed journals, providing a solid foundation for further research and development.

In terms of its biological activity, 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine has shown promising results in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. Additionally, it has been shown to modulate the activity of enzymes involved in the inflammatory response, such as COX-2 and LOX.

Beyond its anti-inflammatory properties, 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine has also exhibited significant analgesic effects. Preclinical studies using animal models have shown that this compound can effectively reduce pain sensitivity without causing significant side effects. The mechanism of action is believed to involve the modulation of nociceptive pathways in the central nervous system, although further research is needed to fully elucidate the underlying mechanisms.

The potential anti-cancer properties of 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine have also been explored. In vitro studies using cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation. The exact molecular targets and signaling pathways involved are still under investigation, but preliminary data suggest that it may act by disrupting cell cycle progression and inducing DNA damage.

To further validate these findings, several clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine in human subjects. These trials are designed to assess various endpoints, including pain relief, reduction in inflammatory markers, and tumor regression. Early results from phase I trials have been encouraging, with no major safety concerns reported.

In addition to its therapeutic potential, 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine has also been studied for its use as a research tool. Its unique structure and biological activity make it a valuable probe for investigating the mechanisms underlying inflammation, pain, and cancer. Researchers are using this compound to gain insights into the molecular pathways involved in these conditions and to identify new therapeutic targets.

The future prospects for 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and to develop more potent analogs with improved pharmacokinetic profiles. Additionally, efforts are being made to explore combination therapies involving this compound with other drugs to enhance therapeutic outcomes.

In conclusion, 3-(1-cyclopropylethyl)-1-methyl-4-(propan-2-y l)-1H-pyrazol - 5 - amine (CAS No . 1592587 - 69 - 3) is a multifaceted compound with a wide range of potential applications in medicine and research . Its unique structural features , coupled with its diverse biological activities , make it an exciting candidate for further development . As more data from clinical trials become available , it is likely that this compound will play an increasingly important role in the treatment of various diseases .